Cas no 61268-41-5 (2,4-dibromo-6-sulfanylphenol)
2,4-dibromo-6-sulfanylphenol structure
Product Name:2,4-dibromo-6-sulfanylphenol
CAS No:61268-41-5
MF:C6H4Br2OS
MW:283.96835899353
CID:486448
PubChem ID:71397565
Update Time:2025-04-19
2,4-dibromo-6-sulfanylphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-dibromo-6-mercapto-
- 2,4-dibromo-6-sulfanylphenol
- EN300-1927927
- 61268-41-5
- DTXSID40819057
-
- Inchi： 1S/C6H4Br2OS/c7-3-1-4(8)6(9)5(10)2-3/h1-2,9-10H
- InChI Key： DKTMZZRVKHNQCE-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(=C1O)S)Br
Computed Properties
- Exact Mass: 281.83492
- Monoisotopic Mass: 281.83496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
2,4-dibromo-6-sulfanylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1927927-0.05g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 0.05g |
$575.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-0.1g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 0.1g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-0.25g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 0.25g |
$630.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-0.5g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 0.5g |
$658.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-1.0g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 1g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1927927-2.5g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 2.5g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-5.0g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 5g |
$2940.0 | 2023-05-23 | ||
| Enamine | EN300-1927927-10.0g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 10g |
$4360.0 | 2023-05-23 | ||
| Enamine | EN300-1927927-1g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 1g |
$685.0 | 2023-09-17 | ||
| Enamine | EN300-1927927-5g |
2,4-dibromo-6-sulfanylphenol |
61268-41-5 | 5g |
$1987.0 | 2023-09-17 |
2,4-dibromo-6-sulfanylphenol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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